Cas no 2411250-94-5 (2-Chloro-N-(5-methoxy-2-adamantyl)propanamide)

• Product Name: 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide
• CAS No: 2411250-94-5
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• CID: 5356074
• Update Time: 2025-06-26

2-Chloro-N-(5-methoxy-2-adamantyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide
• 2-chloro-N-(5-methoxyadamantan-2-yl)propanamide
• Z3995632506

• Inchi： 1S/C14H22ClNO2/c1-8(15)13(17)16-12-10-3-9-4-11(12)7-14(5-9,6-10)18-2/h8-12H,3-7H2,1-2H3,(H,16,17)
• InChI Key： SQPINGOWLMCKEV-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C2CC3CC1CC(C3)(C2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3

Additional information on 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide

Introduction to 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide (CAS No. 2411250-94-5)

2-Chloro-N-(5-methoxy-2-adamantyl)propanamide, identified by its CAS number 2411250-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both chloro and amide functional groups, integrated with a rigid adamantyl moiety and a methoxy-substituted aromatic ring. The unique structural features of 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The adamantyl group, a tricyclic hydrocarbon structure, is renowned for its exceptional chemical stability and low metabolic clearance, which enhances the bioavailability and duration of action of associated molecules. In contrast, the chloro and amide functionalities introduce reactivity that can be exploited for selective interactions with biological targets. The presence of a 5-methoxy substituent on the aromatic ring further modulates the electronic properties of the molecule, influencing its binding affinity and pharmacokinetic profile. These structural attributes collectively contribute to the compound's potential as a scaffold for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide interacts with biological systems. Studies utilizing high-throughput screening (HTS) and virtual screening techniques have identified this compound as a hit in assays targeting enzymes involved in inflammatory pathways. Specifically, preliminary data suggest that it may exhibit inhibitory activity against certain proteases implicated in chronic inflammatory diseases. This aligns with ongoing research efforts to develop small-molecule inhibitors that modulate inflammatory responses without significant immunosuppressive effects.

The incorporation of the adamantyl core into drug candidates has been well-documented for its ability to improve solubility and reduce susceptibility to enzymatic degradation. In parallel, the chloro group serves as a versatile handle for further derivatization, enabling medicinal chemists to fine-tune pharmacological properties through structure-activity relationship (SAR) studies. The 5-methoxy substituent on the aromatic ring has also been observed to enhance binding interactions in certain protein targets, suggesting its role as an important pharmacophore. These findings underscore the compound's potential as a lead molecule for further optimization.

In vitro studies have begun to elucidate the mechanistic basis of 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide's interactions with biological targets. Initial experiments indicate that it may exert its effects by competing with endogenous substrates at specific enzyme active sites. The rigidity provided by the adamantyl group ensures proper alignment with the target protein, while the amide bond introduces hydrogen bonding capabilities that enhance binding affinity. Additionally, the electron-withdrawing nature of the chloro group may modulate nearby functional groups on the target protein, influencing enzyme kinetics.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. Its unique combination of features positions it as a versatile tool for exploring new therapeutic strategies. Researchers are particularly interested in its potential applications in neurodegenerative disorders, where modulation of protease activity has shown promise in preclinical models.

As computational methods continue to evolve, so does our capacity to predict and validate biological activity with greater precision. Virtual screening campaigns have identified 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide as a candidate for further experimental validation due to its predicted interactions with key therapeutic targets. These predictions are supported by docking studies that demonstrate favorable binding poses within target enzyme active sites. Such computational insights not only accelerate drug discovery but also provide critical guidance for experimental design.

The synthesis of 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and protecting group strategies, have been employed to construct its core structure efficiently. The synthesis route involves multiple steps, each requiring careful optimization to ensure high yields and purity. Recent improvements in synthetic techniques have made it feasible to produce sufficient quantities for preclinical testing, paving the way for future development efforts.

Preclinical data are essential for assessing the safety and efficacy of novel compounds before they progress to human trials. Initial toxicology studies on 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide have shown encouraging results, with no significant adverse effects observed at tested doses. These findings support its potential as a lead compound for further development. However, comprehensive pharmacokinetic studies are still needed to fully characterize its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles.

The future direction of research on 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide is likely to involve structural modifications aimed at enhancing its therapeutic potential while minimizing side effects. Medicinal chemists are exploring derivatives with altered functional groups or substituents to improve bioavailability or target specificity. Additionally, exploring new synthetic routes could reduce production costs and scalability issues associated with complex molecules like this one.

The broader implications of this research extend beyond individual compounds like 2-Chloro-N-(5-methoxy-2-adamantyl)propanamide; they contribute to our understanding of how structural features influence biological activity across diverse therapeutic areas. By studying such molecules in detail, researchers can gain insights into general principles governing drug design that may be applicable more broadly within pharmaceutical chemistry.